Cas no 2034207-93-5 (2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide)

• Product Name: 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide
• CAS No: 2034207-93-5
• MF: C₁₈H₁₇N₃O₄S₂
• MW: 403.475281476974
• CID: 5375332
• Update Time: 2025-06-12

2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-[(2-thiophen-2-ylpyridin-3-yl)methylsulfamoyl]benzamide
• 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide

• Inchi： 1S/C18H17N3O4S2/c1-21(14-5-3-9-20-17(14)16-6-4-10-26-16)27(23,24)12-7-8-15(25-2)13(11-12)18(19)22/h3-11H,1-2H3,(H2,19,22)
• InChI Key： GTERNXDSDGVVOA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(S(N(C2=CC=CN=C2C2SC=CC=2)C)(=O)=O)=CC=C1OC

Additional information on 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide

Research Brief on 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide (CAS: 2034207-93-5)

The compound 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide (CAS: 2034207-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and benzamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent literature highlights the synthetic pathways for 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide, emphasizing its efficient production through multi-step organic reactions involving sulfonylation and amidation. The compound's structural complexity and functional groups contribute to its high binding affinity for specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are critical for its observed bioactivity in preclinical models.

Pharmacological evaluations of 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide have demonstrated its efficacy in inhibiting aberrant signaling pathways associated with inflammatory diseases and cancer. For instance, in vitro studies using cell-based assays revealed its potent inhibitory effects on NF-κB and MAPK pathways, which are pivotal in inflammation and oncogenesis. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated to assess its suitability for oral administration.

Mechanistic studies have further elucidated the molecular interactions of 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide with its targets. X-ray crystallography and molecular docking simulations have provided atomic-level insights into its binding mode, revealing key hydrogen bonds and hydrophobic interactions that stabilize the ligand-receptor complex. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In conclusion, 2-methoxy-5-({[2-(thiophen-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted bioactivity, combined with a well-characterized mechanism of action, underscores its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to validate its therapeutic utility.